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Compound of Interest

Compound Name: M617 TFA

Cat. No.: B1139626 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for M617
TFA, ensuring the safety of laboratory personnel and compliance with regulatory standards.

The disposal protocol for M617 TFA is contingent on the nature of the "M617" moiety,

specifically whether it is radioactive. Trifluoroacetic acid (TFA) is a corrosive and

environmentally harmful chemical, necessitating careful handling and disposal.[1][2][3]

Chemical Safety Information for Trifluoroacetic Acid
(TFA)
All personnel handling M617 TFA must be familiar with the hazards associated with

Trifluoroacetic acid.
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Property Value Reference

Chemical Formula C₂HF₃O₂ [4]

Molar Mass 114.02 g/mol [5]

Appearance Colorless liquid [4][5]

Odor Pungent, vinegar-like [1][4][6]

Boiling Point 72.4 °C (162.3 °F) [2][4]

Melting Point -15.4 °C (4.3 °F) [2][4]

Density ~1.49 g/cm³ at 25 °C [5]

Solubility in Water Miscible [4][7]

Acidity (pKa) 0.2 - 0.5 [5]

Hazards

Causes severe skin burns and

eye damage, harmful if

inhaled, harmful to aquatic life.

[2][8]

[2][8]

Personal Protective Equipment (PPE)
When handling M617 TFA, the following minimum PPE should be worn:

Gloves: Chemical-resistant gloves (e.g., butyl rubber).[8] Double gloving is recommended.[6]

Eye Protection: Safety goggles and a face shield.[9]

Lab Coat: A chemical-resistant lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[3]

[10] If aerosols or mists are generated, respiratory protection may be necessary.[8]

Disposal Protocol for Non-Radioactive M617 TFA
If the M617 component is not radioactive, the disposal procedure focuses solely on the

chemical hazards of TFA.
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Step 1: Segregation and Collection
Designated Waste Container: Collect all M617 TFA waste in a designated, clearly labeled,

and compatible container (e.g., glass or polyethylene).[11] The container must be in good

condition and have a secure, tight-fitting lid.[10]

Labeling: Label the waste container as "Hazardous Waste: Trifluoroacetic Acid" and include

any other non-radioactive chemical constituents.

Incompatible Materials: Do not mix M617 TFA waste with incompatible materials such as

bases, oxidizing agents, or reducing agents.[6][10]

Step 2: Storage
Storage Location: Store the sealed waste container in a designated, well-ventilated, and

cool, dry area.[7][8]

Secondary Containment: It is best practice to store the primary waste container within a

secondary containment vessel to prevent spills.

Accessibility: Ensure the storage area is away from general laboratory traffic.[11]

Step 3: Disposal
Contact EHS: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office.[10][11]

Do Not Drain Dispose: Never pour TFA waste down the drain.[10]

Contaminated Materials: Any disposable materials that have come into contact with M617
TFA, such as pipette tips and gloves, should be disposed of as hazardous waste.[6]

Disposal Protocol for Radioactive M617 TFA
If the M617 component is radioactive, both chemical and radiological hazards must be

addressed. This procedure assumes a dual-hazard waste stream.

Step 1: Segregation and Collection
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Dual-Hazard Container: Collect radioactive M617 TFA waste in a designated container that

is compatible with both the chemical nature of TFA and the radiation type of M617.

Labeling: The waste container must be clearly labeled with "Radioactive Hazardous Waste,"

the universal radiation symbol, the specific radionuclide (M617), activity level, date, and

"Trifluoroacetic Acid."[11]

Waste Streams: Keep separate waste streams for different types of radioactive materials to

facilitate decay-in-storage or other disposal methods.

Step 2: Storage
Shielding: Store the waste container in a properly shielded and secure location as

determined by your institution's Radiation Safety Officer (RSO).[11]

Ventilation: The storage area must be well-ventilated to prevent the accumulation of TFA

vapors.

Record Keeping: Maintain accurate records of the stored radioactive waste, including the

radionuclide, activity, and date of storage.

Step 3: Disposal
The disposal pathway for radioactive waste is determined by the half-life of the radionuclide.

Decay-in-Storage (For short-lived isotopes):

Store the waste for at least 10 half-lives.[11]

After the decay period, monitor the waste with a radiation survey meter to ensure it has

returned to background levels.[11]

Once confirmed to be non-radioactive, the waste can be disposed of as chemical

hazardous waste following the non-radioactive protocol. Deface or remove all radioactive

material labels before chemical waste disposal.[11]

Radioactive Waste Pickup (For long-lived isotopes):
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If the radionuclide has a long half-life, decay-in-storage is not feasible.

The waste must be packaged, labeled, and disposed of as low-level radioactive waste

according to your institution's and local regulations.[11]

Contact your institution's RSO or EHS department to arrange for the proper disposal of

this waste stream.[11]

Spill Management
In the event of a spill, the following procedures should be followed:

Minor Spill (<500 mL in a fume hood):

Alert personnel in the immediate area.

Use a spill kit with an inert absorbent material (e.g., vermiculite, dry sand) to contain the

spill.[12]

Wearing appropriate PPE, collect the absorbed material into a sealed container for

hazardous waste disposal.[12]

Clean the spill area with a suitable decontaminating solution.

Major Spill (>500 mL or outside a fume hood):

Evacuate the immediate area.[12]

Alert others and prevent entry into the contaminated area.[10]

Contact your institution's EHS or emergency response team immediately.[6]

Do not attempt to clean up a large spill without proper training and equipment.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of M617
TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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